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Compound of Interest

Compound Name: 3-(Perfluoro-n-octyl)propenoxide

Cat. No.: B1582729

An In-depth Technical Guide on 3-(Perfluoro-n-octyl)propenoxide

This technical guide provides a comprehensive overview of 3-(Perfluoro-n-
octyl)propenoxide, tailored for researchers, scientists, and professionals in drug development
and material science. It covers the compound's chemical identity, molecular weight,
physicochemical properties, and primary applications.

Chemical Identity and Molecular Weight

3-(Perfluoro-n-octyl)propenoxide is a fluorinated epoxide compound.[1] Its unique structure,
consisting of a reactive propylene oxide group and a stable perfluorinated tail, imparts a range
of valuable properties.[2]

Table 1: Chemical Identifiers

Identifier Value

2-(2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,9-

IUPAC Name .
heptadecafluorononyl)oxirane[3]
3-Perfluorooctyl-1,2-epoxypropane,

Synonyms ]
Perfluorooctyl propyl epoxide[1][4]

CAS Number 38565-53-6[1][2][3][51[6]

Molecular Formula C11HsF170[1][2][3][5][6]
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| EINECS Number | 254-006-5[5][6] |

The molecular weight of this compound is derived from its molecular formula, C11HsF170. The
calculation, based on standard atomic weights, is detailed below.

Table 2: Molecular Weight Calculation

Atomic Weight Total Weight (

Element Symbol Count

(g/mol) g/mol )
Carbon C 11 12.011 132.121
Hydrogen H 5 1.008 5.040
Fluorine F 17 18.998 322.966
Oxygen O 1 15.999 15.999

| Total | | | | 476.126 |
The calculated molecular weight is approximately 476.13 g/mol .[1][3][6]

Physicochemical Properties

3-(Perfluoro-n-octyl)propenoxide is a colorless liquid at room temperature.[2][6] The long
perfluoro-n-octyl chain renders it thermally stable and chemically inert, while also providing
excellent water and oil repellency.[2]

Table 3: Physicochemical Data

Property Value

Physical State Liquid[6]

Melting Point -21°C (lit.)[6]

Boiling Point 87°C / 19 mmHg (lit.)[6]
Density 1.714 g/cm3[6]

Flash Point >113°CJ[6]
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| Solubility | Sparingly soluble in water[2] |

Applications and Synthesis

The dual functionality of 3-(Perfluoro-n-octyl)propenoxide makes it a versatile compound in
various industrial and research fields.

o Surface Modifier: Due to its hydrophobic and oleophobic properties, it is primarily used as a
surfactant and surface modifier in industries such as coatings, textiles, and electronics.[2]

o Synthetic Building Block: The reactive epoxide ring allows it to serve as a precursor for
introducing perfluoroalkyl groups into other molecules.[2] This is crucial for developing
advanced materials with enhanced performance characteristics.[2]

» Antibacterial Properties: Some sources indicate that the compound possesses antibacterial
properties.[1]

The diagram below illustrates the relationship between the compound's structural components
and its resulting properties and applications.
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Chemical Structure Components
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Caption: Structure-property relationships of 3-(Perfluoro-n-octyl)propenoxide.
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Experimental Protocols and Further Research

Detailed experimental protocols, such as synthesis procedures or performance evaluations, are
not readily available in public literature. Similarly, information regarding specific mechanisms of
action or involvement in signaling pathways is currently limited.[2] Researchers interested in
utilizing this compound are advised to consult safety data sheets for handling information and
to develop specific protocols based on their intended application.[6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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